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Compound of Interest

Compound Name: Pinacolone

Cat. No.: B1678379 Get Quote

Essential Safety and Handling Guide for Pinacolone
This guide provides comprehensive safety and logistical information for the handling and

disposal of Pinacolone, tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is crucial for ensuring laboratory safety and proper

chemical management.

Chemical and Physical Properties

Pinacolone is a clear, colorless liquid with a peppermint or camphor-like odor.[1] It is a highly

flammable liquid and vapor.[2]
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Property Value Source

Molecular Formula C6H12O [1][3]

Molecular Weight 100.16 g/mol [1][2][3]

Boiling Point 106 °C @ 760 mmHg [1][3][4]

Melting Point -52.5 °C [1][4]

Flash Point 5 °C / 41 °F [1][4][5]

Specific Gravity 0.80 g/mL at 25°C [1][3]

Solubility in Water 19 g/L @ 25°C [1]

Vapor Pressure 31.5 mm Hg @ 25 °C [1]

Vapor Density 3.45 (air=1) [1]

Hazard Identification and Personal Protective Equipment (PPE)

Pinacolone is classified as a flammable liquid and is harmful if swallowed.[2] It may cause

irritation to the eyes, skin, and respiratory tract.[1][2]

Required Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to prevent exposure.
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PPE Category Specification Rationale

Eye Protection Chemical splash goggles.
Protects against splashes that

can cause eye irritation.[1]

Hand Protection
Appropriate protective gloves

(e.g., Nitrile rubber).

Prevents skin contact and

potential irritation.[1]

Body Protection

Appropriate protective clothing

to minimize skin contact. A

flame-retardant lab coat is

recommended.

Protects skin from accidental

spills and contamination.[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced. All

handling should be conducted

in a well-ventilated area or a

chemical fume hood.

Protects against inhalation of

vapors which may cause

respiratory tract irritation,

dizziness, or suffocation.[1]

Footwear Closed-toe shoes.
Protects feet from spills and

falling objects.[6]

Operational and Disposal Plans
The following step-by-step procedures provide guidance for the entire lifecycle of Pinacolone
in the laboratory, from receipt to disposal.

Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Storage: Store in a cool, dry, well-ventilated area away from sources of ignition and

incompatible substances such as strong oxidizing agents.[1][4] Keep containers tightly

closed.[1][2][7] The storage area should be designated for flammable liquids.[4]

Handling Procedures
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Engineering Controls: Use Pinacolone in a well-ventilated area. Use adequate ventilation to

keep airborne concentrations low.[1]

Safe Handling Practices:

Avoid contact with eyes, skin, and clothing.[1][2]

Avoid inhalation of vapor or mist.[2]

Wash thoroughly after handling.[1]

Use spark-proof tools and explosion-proof equipment.[1][5]

Ground and bond containers when transferring material to prevent static discharges.[1][5]

Do not eat, drink, or smoke when using this product.[5]

Emergency Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

medical attention.[1]

Skin Contact: Flush skin with plenty of water. Remove contaminated clothing and shoes. Get

medical aid if irritation develops.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.[1]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Seek medical attention.[1][2]

Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in

a suitable container for disposal.[1] Remove all sources of ignition.[1][5]

Disposal Plan

Waste Classification: Chemical waste generators must determine whether a discarded

chemical is classified as hazardous waste according to US EPA guidelines (40 CFR Parts
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261.3) and consult state and local regulations.[1]

Disposal Method: Contact a licensed professional waste disposal service.[2][8] Pinacolone
may be burned in a chemical incinerator equipped with an afterburner and scrubber.[2][8]

Extra care should be taken during ignition due to its high flammability.[2][8]

Container Disposal: Empty containers retain product residue and can be dangerous.[1] Do

not reuse empty containers. Dispose of them as unused products in accordance with federal,

state, and local regulations.[2]

Experimental Protocols Cited

The information provided in this guide is a synthesis of safety data sheets and does not refer to

specific experimental protocols. Researchers should develop detailed, experiment-specific

standard operating procedures (SOPs) that incorporate this safety information.

Visual Workflow for Handling Pinacolone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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